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The table below summarizes the available data on BMS-690514's metabolism and related pharmacokinetic

properties [1].

Property Description / Value

Metabolic
Pathways

Oxidation and glucuronidation [1].

Oral
Bioavailability

Varies by species: 78% (mice), 100% (rats), 29% (dogs), 8% (monkeys). Suggests
potential for good human bioavailability [1].

Brain Penetration Brain-to-plasma ratio of 1, indicating ability to cross the blood-brain barrier [1].

Caco-2
Permeability

Intermediate range, with moderate potential to be a P-glycoprotein (P-gp)

substrate [1].

Common Experimental Methods for Metabolic Stability

While a specific protocol for BMS-690514 wasn't provided, the following in vitro models are standard for

assessing metabolic stability in drug discovery [2] [3].
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Method Description Key Findings from Literature

Liver
Microsomes

Subcellular fractions rich in
cytochrome P450 (CYP) enzymes;

used to study Phase I metabolism
[3].

Robust, cost-effective; ideal for high-throughput
screening of CYP-mediated metabolism.

Underestimates clearance for compounds
metabolized via pathways like sulphation [3].

Hepatocytes Isolated whole liver cells containing
full complement of Phase I and

Phase II enzymes; more
physiologically relevant [3].

Considered gold standard for complete
metabolic profiling as they capture both Phase I

and II metabolism [3].

BMS-690514 Metabolism Workflow

Based on the described pathways, the general metabolic processing of BMS-690514 can be visualized as

follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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